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Compound of Interest

Compound Name: OX04528

Cat. No.: B15607985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
OX04528 is a potent and selective G protein-coupled receptor 84 (GPR84) agonist. As a critical

tool in immunological and metabolic research, the accurate preparation of a stock solution is

paramount for reproducible experimental results. These application notes provide a detailed

protocol for the preparation of a stock solution of OX04528 in dimethyl sulfoxide (DMSO), along

with relevant technical data and a diagram of the GPR84 signaling pathway.

Compound Information
A thorough understanding of the physicochemical properties of OX04528 is essential for the

accurate preparation of stock solutions.
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Property Value Source

Compound Name OX04528

Molecular Formula C₁₆H₁₃F₆NO₂

Molecular Weight 365.28 g/mol

Appearance Solid

Purity >98% (HPLC)

Solubility in DMSO
Sparingly Soluble (1-10

mg/mL)

EC₅₀

5.98 pM for inhibition of FSK-

induced cAMP production in

CHO-hGPR84 cells

Storage Conditions (Powder)
-20°C for 3 years, 4°C for 2

years

Storage Conditions (in

Solvent)

-80°C for 6 months, -20°C for 1

month

Experimental Protocol: Preparation of a 10 mM
OX04528 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of OX04528 in DMSO. The

concentration can be adjusted based on experimental requirements.

Materials and Equipment:

OX04528 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber or clear glass vials with screw caps

Analytical balance (readable to 0.01 mg)
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Spatula

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (water bath)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Pre-Preparation:

Don all appropriate PPE.

Ensure the analytical balance is calibrated and level.

If the compound is light-sensitive, prepare the stock solution in amber glass vials or wrap

clear vials in aluminum foil.

Weighing the Compound:

Place a clean, empty vial on the analytical balance and tare it.

Carefully weigh the desired amount of OX04528 powder into the vial. For a 1 mL 10 mM

stock solution, the required mass is calculated as follows:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 365.28 g/mol * 1000 mg/g = 3.65 mg

Dissolution:

Add the calculated volume of anhydrous DMSO to the vial containing the weighed

OX04528. For a 10 mM solution, this would be 1 mL.

Securely cap the vial.
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Vortex the solution vigorously for 1-2 minutes.

Visually inspect the solution for any undissolved particles. Due to the sparingly soluble

nature of OX04528, complete dissolution may not occur immediately.

Enhancing Solubility (if necessary):

If undissolved particles remain, place the vial in a sonicating water bath for 10-15 minutes.

Alternatively, gently warm the solution to 37°C for 10 minutes, followed by vortexing.

Caution: Only apply gentle heat if the compound is known to be heat-stable.

Visually inspect again for complete dissolution.

Storage:

Once the compound is fully dissolved, the stock solution is ready for use.

For short-term storage (up to 1 month), store the stock solution at -20°C.

For long-term storage (up to 6 months), aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles and store at -80°C.

Clearly label the vials with the compound name, concentration, solvent, and date of

preparation.
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Caption: Workflow for preparing OX04528 stock solution in DMSO.
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OX04528 acts as an agonist for GPR84, a G protein-coupled receptor primarily expressed on

immune cells. Activation of GPR84 by agonists initiates a cascade of intracellular signaling

events that modulate cellular functions.[1] The binding of an agonist like OX04528 to GPR84

can lead to the stimulation of downstream signaling pathways, including the MAP kinase and

PI3K-Akt pathways.[1] These pathways are crucial in regulating various cellular processes such

as cytokine production, cell migration, and survival.[1]
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Caption: Simplified GPR84 signaling pathway upon agonist binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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